(2E,4E,6E)-N-[(2S)-1-Oxo-3-phenyl-1-[[(3S,7S,9R,13S,16S,19S)-9,13,16,17-tetramethyl-2,6,12,15,18-pentaoxo-5-oxa-1,11,14,17-tetrazatricyclo[17.3.0.07,11]docosan-3-yl]amino]propan-2-yl]octa-2,4,6-trienamide

• CAS No.: 95398-45-1
• Product Name: (2E,4E,6E)-N-[(2S)-1-Oxo-3-phenyl-1-[[(3S,7S,9R,13S,16S,19S)-9,13,16,17-tetramethyl-2,6,12,15,18-pentaoxo-5-oxa-1,11,14,17-tetrazatricyclo[17.3.0.07,11]docosan-3-yl]amino]propan-2-yl]octa-2,4,6-trienamide
• Molecular Formula: C38H50N6O8
• Molecular Weight: 718.8 g/mol
• IUPAC Name: (2E,4E,6E)-N-[(2S)-1-oxo-3-phenyl-1-[[(3S,7S,9R,13S,16S,19S)-9,13,16,17-tetramethyl-2,6,12,15,18-pentaoxo-5-oxa-1,11,14,17-tetrazatricyclo[17.3.0.07,11]docosan-3-yl]amino]propan-2-yl]octa-2,4,6-trienamide
• Standard InChI: InChI=1S/C38H50N6O8/c1-6-7-8-9-13-18-32(45)40-28(21-27-15-11-10-12-16-27)34(47)41-29-23-52-38(51)31-20-24(2)22-44(31)35(48)25(3)39-33(46)26(4)42(5)37(50)30-17-14-19-43(30)36(29)49/h6-13,15-16,18,24-26,28-31H,14,17,19-23H2,1-5H3,(H,39,46)(H,40,45)(H,41,47)/b7-6+,9-8+,18-13+/t24-,25+,26+,28+,29+,30+,31+/m1/s1
• Standard InChIKey: ZGRSXMWWGUOTAO-VIEJTCJKSA-N
• Isomeric SMILES: C/C=C/C=C/C=C/C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@H]2COC(=O)[C@@H]3C[C@H](CN3C(=O)[C@@H](NC(=O)[C@@H](N(C(=O)[C@@H]4CCCN4C2=O)C)C)C)C
• SMILES: CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CC(CN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C)C
• Canonical SMILES: CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CC(CN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C)C
• Appearance: Light tan
• Description: A 54556A is an unusual depsipeptide isolated from Streptomyces hawaiiensis by researchers at Eli Lilly in 1985, featuring a trienone side chain. A 54556A is potently active against Gram positive and Gram negative bacteria, including MRSA. ADEPs are considered important leads in the development of new generations of antibiotics against resistant bacteria.
• Synonyms: (4R)-N-[(2E,4E,6E)-1-oxo-2,4,6-Octatrien-1-yl]-L-phenylalanyl-L-seryl-L-prolyl-N-methyl-L-alanyl-L-alanyl-4-methyl-L-proline (6→2)-lactone; A 54556 factor A; ADEP 1; Acyldepsipeptide 1; Acyldepsipeptide A; Antibiotic A 54556A
• Reference: A54556 antibiotics and process for production thereof. Michel K.H. and Kastner R.E. U.S. Patent 4,492,650 1985.Structures of ClpP in complex with acyldepsipeptide antibiotics reveal its activation mechanism. Lee B-G. et al. Nat. Struct. Molec. Biol. 2010, 17, 471.Antibiotic acyldepsipeptides activate ClpP peptidase to degrade the cell division protein FtsZ. Sass P. et al. PNAS 2011, 108, 17474.
• PubChem Compound: 24767779
• Last Modified: Nov 12 2021